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Compound of Interest

Compound Name: 1-Methylcyclopentanol

Cat. No.: B105226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-
methylcyclopentanol as a solvent in specific organic reactions. This document compiles

available data on its physical properties, potential applications, and detailed experimental

protocols where applicable.

Overview of 1-Methylcyclopentanol as a Solvent
1-Methylcyclopentanol is a cyclic tertiary alcohol that exists as a colorless liquid or a white

crystalline solid with a low melting point.[1][2] Its chemical structure, featuring a hydroxyl group

on a five-membered ring, imparts moderate polarity, making it a potentially useful solvent for a

range of organic reactions.[3][4] Its stability under normal conditions and relatively high boiling

point are advantageous for reactions requiring elevated temperatures.[3]

Physical Properties
A summary of the key physical properties of 1-methylcyclopentanol is presented in the table

below, providing essential data for its application as a solvent.
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Property Value References

Molecular Formula C₆H₁₂O [1]

Molecular Weight 100.16 g/mol

Appearance
White crystalline low melting

solid or colorless liquid
[1][2]

Melting Point 36-37 °C [2]

Boiling Point 135-136 °C [2]

Density 0.904 g/mL at 25 °C

Flash Point 41 °C [2]

Water Solubility Slightly soluble [1]

Potential Applications in Organic Synthesis
While specific documented applications of 1-methylcyclopentanol as a primary solvent in the

scientific literature are limited, its properties suggest its utility in several areas of organic

synthesis. Its moderate polarity and high boiling point make it a potential alternative to more

conventional solvents.

Grignard Reactions
Tertiary alcohols like 1-methylcyclopentanol are generally resistant to the highly basic

conditions of Grignard reagents, which primarily react with protic solvents like water and

primary or secondary alcohols. This stability suggests that 1-methylcyclopentanol could serve

as a solvent for Grignard reactions, particularly in cases where a higher boiling point than

diethyl ether or THF is desired.

Logical Workflow for Assessing 1-Methylcyclopentanol as a Grignard Solvent:
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Prepare Grignard Reagent
(e.g., MeMgBr in Et2O)

Combine Reagent and Substrate
Solution at Controlled Temperature

Dissolve Substrate
(e.g., Ketone/Aldehyde)
in 1-Methylcyclopentanol

Aqueous Workup
(e.g., NH4Cl solution)

Extract Product with
Organic Solvent

Analyze Yield and Purity
(GC-MS, NMR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 1-
Methylcyclopentanol as a Solvent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105226#using-1-methylcyclopentanol-as-a-solvent-
for-specific-reaction-types]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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